Chorismic acid
Chorismic acid
Chorismate, also known as chorismic acid or acid, chorismic, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Chorismate exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Chorismate exists in all eukaryotes, ranging from yeast to humans. Chorismate participates in a number of enzymatic reactions. In particular, Chorismate can be converted into prephenate through the action of the enzyme chorismate mutase. Furthermore, Chorismate and L-glutamine can be converted into pyruvic acid, L-glutamic acid, and 2-aminobenzoic acid; which is catalyzed by the enzyme anthranilate synthase component. Finally, Chorismate can be converted into prephenate; which is catalyzed by the enzyme chorismate mutase. Outside of the human body, chorismate can be found in a number of food items such as calabash, canola, napa cabbage, and cherry tomato. This makes chorismate a potential biomarker for the consumption of these food products.
Chorismic acid is the (3R,4R)-stereoisomer of 5-[(1-carboxyethenyl)oxy]-6-hydroxycyclohexa-1,3-diene-1-carboxylic acid. It has a role as a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a plant metabolite. It is a conjugate acid of a chorismate(2-).
A cyclohexadiene carboxylic acid derived from SHIKIMIC ACID and a precursor for the biosynthesis of UBIQUINONE and the AROMATIC AMINO ACIDS.
Chorismic acid is the (3R,4R)-stereoisomer of 5-[(1-carboxyethenyl)oxy]-6-hydroxycyclohexa-1,3-diene-1-carboxylic acid. It has a role as a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a plant metabolite. It is a conjugate acid of a chorismate(2-).
A cyclohexadiene carboxylic acid derived from SHIKIMIC ACID and a precursor for the biosynthesis of UBIQUINONE and the AROMATIC AMINO ACIDS.
Brand Name:
Vulcanchem
CAS No.:
617-12-9
VCID:
VC0190787
InChI:
InChI=1S/C10H10O6/c1-5(9(12)13)16-8-4-6(10(14)15)2-3-7(8)11/h2-4,7-8,11H,1H2,(H,12,13)(H,14,15)/t7-,8-/m1/s1
SMILES:
C=C(C(=O)O)OC1C=C(C=CC1O)C(=O)O
Molecular Formula:
C10H10O6
Molecular Weight:
226.18 g/mol
Chorismic acid
CAS No.: 617-12-9
Natural Products
VCID: VC0190787
Molecular Formula: C10H10O6
Molecular Weight: 226.18 g/mol
CAS No. | 617-12-9 |
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Product Name | Chorismic acid |
Molecular Formula | C10H10O6 |
Molecular Weight | 226.18 g/mol |
IUPAC Name | (3R,4R)-3-(1-carboxyethenoxy)-4-hydroxycyclohexa-1,5-diene-1-carboxylic acid |
Standard InChI | InChI=1S/C10H10O6/c1-5(9(12)13)16-8-4-6(10(14)15)2-3-7(8)11/h2-4,7-8,11H,1H2,(H,12,13)(H,14,15)/t7-,8-/m1/s1 |
Standard InChIKey | WTFXTQVDAKGDEY-HTQZYQBOSA-N |
Isomeric SMILES | C=C(C(=O)O)O[C@@H]1C=C(C=C[C@H]1O)C(=O)O |
SMILES | C=C(C(=O)O)OC1C=C(C=CC1O)C(=O)O |
Canonical SMILES | C=C(C(=O)O)OC1C=C(C=CC1O)C(=O)O |
Melting Point | 140°C |
Physical Description | Solid |
Description | Chorismate, also known as chorismic acid or acid, chorismic, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Chorismate exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Chorismate exists in all eukaryotes, ranging from yeast to humans. Chorismate participates in a number of enzymatic reactions. In particular, Chorismate can be converted into prephenate through the action of the enzyme chorismate mutase. Furthermore, Chorismate and L-glutamine can be converted into pyruvic acid, L-glutamic acid, and 2-aminobenzoic acid; which is catalyzed by the enzyme anthranilate synthase component. Finally, Chorismate can be converted into prephenate; which is catalyzed by the enzyme chorismate mutase. Outside of the human body, chorismate can be found in a number of food items such as calabash, canola, napa cabbage, and cherry tomato. This makes chorismate a potential biomarker for the consumption of these food products. Chorismic acid is the (3R,4R)-stereoisomer of 5-[(1-carboxyethenyl)oxy]-6-hydroxycyclohexa-1,3-diene-1-carboxylic acid. It has a role as a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a plant metabolite. It is a conjugate acid of a chorismate(2-). A cyclohexadiene carboxylic acid derived from SHIKIMIC ACID and a precursor for the biosynthesis of UBIQUINONE and the AROMATIC AMINO ACIDS. |
Synonyms | Acid, Chorismic Chorismic Acid |
PubChem Compound | 12039 |
Last Modified | Nov 11 2021 |
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